4-Bromo-2-methyl-1-(phenoxymethyl)benzene

• Molecular Formula: C14H13BrO
• Molecular Weight: 277.16 g/mol
• IUPAC Name: 4-bromo-2-methyl-1-(phenoxymethyl)benzene
• InChI: InChI=1S/C14H13BrO/c1-11-9-13(15)8-7-12(11)10-16-14-5-3-2-4-6-14/h2-9H,10H2,1H3
• InChI Key: YERYHTCNRYDPOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)COC2=CC=CC=C2

Description

4-Bromo-2-methyl-1-(phenoxymethyl)benzene is a useful research compound. Its molecular formula is C14H13BrO and its molecular weight is 277.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of (4-bromo-2-methylphenyl)methanol (1 g, 5 mmol), phenol (525 mg, 5.6 mmol) and triphenylphosphine (2.2 g, 8.4 mmol) in tetrahydrofuran (30 mL) was added diisopropyl azodicarboxylate (1.7 g, 8.4 mmol) at 0° C. The mixture was stirred at 20° C. for 12 hours. Water (15 mL) was added to the mixture and then extracted with ethyl acetate (35 mL×3). The combined organic phase was dried by sodium sulfate, and then filtered. The filtrate was concentrated in vacuo and the residue was purified by column chromatography (silica gel, petroleum ether/ethyl acetate=5:1) to give 4-bromo-2-methyl-1-(phenoxymethyl)benzene (640 mg, 46%).